N-(benzenesulfonyl)-N-[3-(2-propanamido-1,3-thiazol-4-yl)phenyl]propanamide

• IUPAC Name: N-[4-[3-[benzenesulfonyl(propanoyl)amino]phenyl]-1,3-thiazol-2-yl]propanamide
• InChI: InChI=1S/C21H21N3O4S2/c1-3-19(25)23-21-22-18(14-29-21)15-9-8-10-16(13-15)24(20(26)4-2)30(27,28)17-11-6-5-7-12-17/h5-14H,3-4H2,1-2H3,(H,22,23,25)
• InChI Key: OZKWFAORNTUDGF-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=NC(=CS1)C2=CC(=CC=C2)N(C(=O)CC)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C21H21N3O4S2
• Molecular Weight: 443.5 g/mol

Description

N-(benzenesulfonyl)-N-[3-(2-propanamido-1,3-thiazol-4-yl)phenyl]propanamide, also known as BPTP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Gastroprotective Properties

Ebrotidine, closely related to the chemical structure , is a new antiulcer drug combining H2-receptor antagonist properties with cytoprotective abilities. Its gastroprotective properties stem from its capacity to enhance mucus gel protective qualities, increase mucosal expression of integrin receptors, and promote mucosal repair and integrity. This drug is unique among H2-blockers for its ability to accelerate ulcer healing through a marked increase in mucosal expression of EGF and PDGF receptors, without relying on endogenous prostaglandin generation (Slomiany, Piotrowski, & Slomiany, 1997).

Synthetic Utilities in Chemistry

Research has developed various methods for synthesizing benzimidazoles, quinoxalines, and benzo(1,5)diazepines from o-phenylenediamines and electrophilic reagents. These compounds, including azolylthiazoles, have significant biological applications, highlighting the versatility of the core structure in synthesizing compounds with potential pharmaceutical applications (Ibrahim, 2011).

Development of Antioxidant and Anti-inflammatory Agents

Research into benzofused thiazole derivatives has shown promise in creating novel antioxidant and anti-inflammatory agents. These compounds have been evaluated for their activities and have shown potential against various inflammatory markers, demonstrating the therapeutic potential of benzothiazole scaffolds in treating conditions requiring anti-inflammatory and antioxidant interventions (Raut et al., 2020).

Structural Activity Relationship in Medicinal Chemistry

Benzothiazole derivatives have been identified as having a broad spectrum of pharmacological activities, including anti-viral, anti-microbial, antiallergic, anti-diabetic, anti-tumor, anti-inflammatory, anthelmitic, and anti-cancer properties. The structural variations of benzothiazole compounds have been rationalized based on their biological activities, underscoring the importance of the benzothiazole scaffold in medicinal chemistry (Bhat & Belagali, 2020).